Cas no 140223-15-0 (1,2,3,4-Tetra-O-benzoyl-L-fucopyranose)

• Product Name: 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose
• CAS No: 140223-15-0
• MF: C₃₄H₂₈O₉
• MW: 580.580730438232
• CID: 903044
• Update Time: 2025-04-19

1,2,3,4-Tetra-O-benzoyl-L-fucopyranose Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose
• 1,2,3,4-Tetra-O-benz
• 1,2,3,4-tetra-O-bensyl-L-rhamnopyranose
• 1,2,3,4-tetra-O-benzoyl-6-deoxy-L-manno-hexopyranose
• 1,2,3,4-tetra-O-benzoyl-D-rhamnopyranose
• 1,2,3,4-Tetra-O-benzoyl-L-fucose
• 1,2,3,4-tetra-O-benzoyl-L-rhamnopyranoside
• 6-Deoxy-L-galactopyranose 1,2,3,4-Tetrabenzoate
• L-rhamnopyranose tetrabezoate

• Inchi： 1S/C34H28O9/c1-22-27(40-30(35)23-14-6-2-7-15-23)28(41-31(36)24-16-8-3-9-17-24)29(42-32(37)25-18-10-4-11-19-25)34(39-22)43-33(38)26-20-12-5-13-21-26/h2-22,27-29,34H,1H3/t22-,27+,28+,29-,34?/m0/s1
• InChI Key： RLJCRSFLYYQNAK-IMLHYIKCSA-N
• SMILES： O1C([C@H]([C@@H]([C@@H]([C@@H]1C)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 580.17300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8

Experimental Properties

• Stability/Shelf Life: Store in Freezer
• PSA: 114.43000
• LogP: 5.26500